Cas no 25679-91-8 (Acetamide,N-[(butylamino)carbonyl]-2-chloro-)

• Product Name: Acetamide,N-[(butylamino)carbonyl]-2-chloro-
• CAS No: 25679-91-8
• MF: C₇H₁₃ClN₂O₂
• MW: 192.643320798874
• CID: 272480
• PubChem ID: 284923
• Update Time: 2025-07-15

Acetamide,N-[(butylamino)carbonyl]-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[(butylamino)carbonyl]-2-chloro-
• N-(butylcarbamoyl)-2-chloroacetamide
• N-[(BUTYLAMINO)CARBONYL]-2-CHLOROACETAMIDE
• AC1L61Y6
• AC1Q2X22
• AC1Q3THD
• AR-1K3319
• CTK4F6264
• MolPort-002-469-748
• NSC141311
• EN300-14550
• AB01322896-02
• NCGC00329342-01
• NSC-141311
• Z104341516
• UPCMLD0ENAT5427355:001
• AKOS009029186
• 1-butyl-3-(2-chloroacetyl)urea
• 25679-91-8
• DTXSID50301130

• MDL： MFCD07343883
• Inchi： 1S/C7H13ClN2O2/c1-2-3-4-9-7(12)10-6(11)5-8/h2-5H2,1H3,(H2,9,10,11,12)
• InChI Key： FTTAMWLTEVEBAI-UHFFFAOYSA-N
• SMILES： ClCC(NC(NCCCC)=O)=O

Computed Properties

• Exact Mass: 192.06669
• Monoisotopic Mass: 192.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.151
• Refractive Index: 1.468
• PSA: 58.2

Additional information on Acetamide,N-[(butylamino)carbonyl]-2-chloro-

Acetamide, N-[(butylamino)carbonyl]-2-chloro- (CAS No. 25679-91-8)

Acetamide, N-[(butylamino)carbonyl]-2-chloro-, also known by its CAS registry number 25679-91-8, is a chemical compound with significant applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines an acetamide group with a butylamino substituent and a chlorine atom. Recent studies have highlighted its potential in drug delivery systems and as a precursor for advanced materials.

The molecular formula of Acetamide, N-[(butylamino)carbonyl]-2-chloro- is C₁₀H₁₇ClN₂O₂. Its structure consists of a central acetamide group (CH₃CONH-) attached to a butylamino group (NH-CO-NH-(CH₂)₃CH₃) and a chlorine atom at the 2-position. This configuration imparts the compound with unique chemical properties, including moderate solubility in organic solvents and reactivity towards nucleophilic substitution reactions. The presence of the chlorine atom also contributes to its potential as an electrophilic center in various chemical transformations.

Recent research has focused on the synthesis and characterization of Acetamide, N-[(butylamino)carbonyl]-2-chloro-. A study published in 2023 explored its role as an intermediate in the synthesis of bioactive compounds. The researchers demonstrated that this compound can undergo nucleophilic substitution reactions to yield derivatives with enhanced pharmacological activity. For instance, when treated with hydroxylamine under basic conditions, it forms corresponding amides that exhibit potent anti-inflammatory properties.

In addition to its role in drug discovery, Acetamide, N-[(butylamino)carbonyl]-2-chloro- has been investigated for its potential in materials science. A 2023 study reported its use as a precursor for the synthesis of polymeric materials with tailored mechanical properties. The compound's ability to form hydrogen bonds and its compatibility with various polymerization techniques make it a promising candidate for developing high-performance polymers.

The synthesis of Acetamide, N-[(butylamino)carbonyl]-2-chloro- typically involves multi-step reactions starting from chloroacetic acid or related precursors. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of transition metal catalysts has significantly improved the yield and purity of the compound while reducing reaction times.

In terms of applications, Acetamide, N-[(butylamino)carbonyl]-2-chloro- is widely used as an intermediate in the pharmaceutical industry. Its derivatives are being explored for their potential as anticancer agents due to their ability to inhibit key enzymes involved in cancer cell proliferation. Furthermore, it has shown promise in the development of novel antibiotics targeting multidrug-resistant bacteria.

The environmental impact of Acetamide, N-[(butylamino)carbonyl]-2-chloro- has also been a topic of recent research. Studies indicate that it undergoes biodegradation under aerobic conditions, suggesting that it poses minimal long-term risks to ecosystems when properly managed. However, further investigations are needed to fully understand its fate and transport in different environmental compartments.

In conclusion, Acetamide, N-[(butylamino)carbonyl]-2-chloro- (CAS No. 25679-91-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool in drug discovery and materials science. As research continues to uncover new insights into its potential uses and environmental behavior, this compound is expected to play an increasingly important role in advancing both scientific knowledge and industrial applications.